Cas no 2229107-15-5 (1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine)
1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine
- 2229107-15-5
- EN300-1754335
- 1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine
-
- Inchi: 1S/C11H16N2O/c1-12-11(3-4-11)6-9-5-10(14-2)8-13-7-9/h5,7-8,12H,3-4,6H2,1-2H3
- InChI Key: QGRWUBRIHPFNGR-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CC(=C1)CC1(CC1)NC
Computed Properties
- Exact Mass: 192.126263138g/mol
- Monoisotopic Mass: 192.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.2Ų
1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754335-0.05g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-0.1g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-0.25g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-0.5g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-1.0g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1754335-2.5g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-5.0g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1754335-10.0g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1754335-1g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1754335-5g |
1-[(5-methoxypyridin-3-yl)methyl]-N-methylcyclopropan-1-amine |
2229107-15-5 | 5g |
$3770.0 | 2023-09-20 |
1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine
Research Brief on 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2229107-15-5)
The compound 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2229107-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.
Recent studies have highlighted the unique structural features of 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine, which contribute to its selective binding affinity for specific biological targets. The compound's pyridine and cyclopropane moieties are believed to play a critical role in its interaction with enzymes and receptors, making it a promising candidate for drug development. Preliminary in vitro assays have demonstrated its efficacy in modulating key signaling pathways involved in neurodegenerative diseases and cancer.
One of the most notable advancements in the research of this compound is its synthesis optimization. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine, which significantly reduces production costs and improves scalability. This development is expected to facilitate further preclinical and clinical studies, accelerating its transition from the lab to the clinic.
In addition to its synthetic improvements, the pharmacological profile of 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine has been extensively characterized. Animal studies have shown favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings suggest that the compound could be a viable candidate for oral administration, which is a significant advantage in drug development.
Looking ahead, researchers are focusing on elucidating the compound's mechanism of action and identifying its precise molecular targets. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in treating conditions such as Parkinson's disease and certain types of cancer. The compound's versatility and promising preliminary data make it a compelling subject for future research.
In conclusion, 1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine (CAS: 2229107-15-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural properties, optimized synthesis, and promising pharmacological profile position it as a potential therapeutic agent for a range of diseases. Continued research and development efforts will be crucial in unlocking its full clinical potential.
2229107-15-5 (1-(5-methoxypyridin-3-yl)methyl-N-methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)